Cas no 393571-59-0 (N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide)

• Product Name: N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• CAS No: 393571-59-0
• MF: C₂₁H₁₆N₄O₂S₂
• MW: 420.507341384888
• CID: 6221505
• PubChem ID: 24048193
• Update Time: 2025-10-31

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide
• Oprea1_588244
• N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide
• N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• 393571-59-0
• F0509-3428
• AKOS024579269

• Inchi： 1S/C21H16N4O2S2/c26-18(22-17-8-2-1-3-9-17)13-28-21-25-24-20(29-21)23-19(27)16-11-10-14-6-4-5-7-15(14)12-16/h1-12H,13H2,(H,22,26)(H,23,24,27)
• InChI Key： YOEWTLQSVZNOJQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1=CC=C2C=CC=CC2=C1)=O)SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 420.07146811g/mol
• Monoisotopic Mass: 420.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 138Ų

Additional information on N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide

Introduction to N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide (CAS No. 393571-59-0)

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 393571-59-0, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal applications.

The molecular structure of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide is characterized by the presence of several key functional groups, including a thiadiazole core, a naphthalene moiety, and a phenylcarbamoylmethylsulfanyl substituent. These components contribute to the compound's overall reactivity and biological profile, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to interact with various biological targets. In particular, the 1,3,4-thiadiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiadiazole moiety in N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide suggests that this compound may exhibit similar biological activities, which could make it valuable in the development of new treatments for various diseases.

The naphthalene ring is another important structural feature of this compound. Naphthalene derivatives are known for their diverse biological activities, including antitumor, anti-inflammatory, and analgesic effects. The combination of the naphthalene moiety with the thiadiazole core in N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide may enhance its pharmacological properties, potentially leading to more effective therapeutic outcomes.

The phenylcarbamoyl-methylsulfanyl substituent adds an additional layer of complexity to the molecule. This group is known to influence the solubility and bioavailability of drugs, making it an important consideration in drug design. The incorporation of this substituent in N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide may improve its pharmacokinetic profile, thereby enhancing its potential as a therapeutic agent.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in complex ways. N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide exemplifies this approach by combining several pharmacophores into a single molecule. This strategy has led to the discovery of several promising drug candidates that exhibit enhanced biological activity compared to single-target compounds.

In addition to its structural features, N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide has been studied for its potential applications in drug discovery. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided valuable insights into the compound's mechanism of action and have identified potential therapeutic applications.

The synthesis of N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide is another area of interest for researchers. The compound's complex structure presents challenges in terms of synthetic methodology but also offers opportunities for innovation in synthetic chemistry. Advances in synthetic techniques have enabled the efficient preparation of this molecule and have paved the way for further modifications and derivatization.

The future prospects for N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in medicine. With continued investigation and development, this compound has the potential to contribute significantly to the advancement of pharmaceutical science and provide new treatment options for patients worldwide.